Cas no 1881322-03-7 (6-(aminomethyl)-2,3-dihydro-1h,5h-pyrido3,2,1-ijquinolin-5-one hydrochloride)

• Product Name: 6-(aminomethyl)-2,3-dihydro-1h,5h-pyrido3,2,1-ijquinolin-5-one hydrochloride
• CAS No: 1881322-03-7
• MDL: MFCD29090790
• CID: 4630690
• Update Time: 2025-05-23

6-(aminomethyl)-2,3-dihydro-1h,5h-pyrido3,2,1-ijquinolin-5-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-(aminomethyl)-2,3-dihydro-1h,5h-pyrido3,2,1-ijquinolin-5-one hydrochloride

• MDL： MFCD29090790

Additional information on 6-(aminomethyl)-2,3-dihydro-1h,5h-pyrido3,2,1-ijquinolin-5-one hydrochloride

6-(Aminomethyl)-2,3-dihydro-1H,5H-pyrido[3,2,1-ij]quinolin-5-one hydrochloride: A Comprehensive Overview

The compound with CAS No. 1881322-03-7, known as 6-(aminomethyl)-2,3-dihydro-1H,5H-pyrido[3,2,1-ij]quinolin-5-one hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of quinoline derivatives, which are well-known for their diverse biological activities and applications in drug discovery. The pyrido[3,2,1-ij]quinolinone core structure is a unique feature of this molecule, contributing to its potential as a lead compound in medicinal chemistry.

Recent studies have highlighted the biological activity of this compound, particularly its ability to modulate key cellular pathways involved in diseases such as cancer and neurodegenerative disorders. Researchers have reported that 6-(aminomethyl)-2,3-dihydro-1H,5H-pyrido[3,2,1-ij]quinolin-5-one hydrochloride exhibits potent anti-proliferative effects against various cancer cell lines. This is attributed to its ability to inhibit critical enzymes and proteins that drive tumor growth and metastasis.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. The hydrochloride salt form is particularly advantageous due to its enhanced solubility and stability under physiological conditions. This makes it an ideal candidate for further preclinical studies and potential translation into clinical applications.

In terms of structural characterization, modern analytical techniques such as NMR spectroscopy and X-ray crystallography have been employed to confirm the molecular structure of this compound. These studies have provided valuable insights into the spatial arrangement of the aminomethyl group and its influence on the overall conformation of the molecule. Such detailed structural information is crucial for understanding the compound's interactions with biological targets.

Recent advancements in computational chemistry have also enabled researchers to perform molecular docking studies on 6-(aminomethyl)-2,3-dihydro-1H,5H-pyrido[3,2,1-ij]quinolin-5-one hydrochloride. These studies have identified potential binding sites on target proteins such as kinases and proteases. The results suggest that this compound has a high affinity for these targets, further supporting its potential as a therapeutic agent.

Moreover, the pharmacokinetic properties of this compound have been evaluated in preclinical models. Studies indicate that it has favorable absorption and bioavailability profiles, which are essential for effective drug delivery. However, further research is required to optimize its pharmacokinetic parameters for clinical use.

In conclusion, 6-(aminomethyl)-2,3-dihydro-1H,5H-pyrido[3,2,1-ij]quinolin-5-one hydrochloride represents a promising lead compound in the quest for novel therapeutic agents. Its unique chemical structure combined with potent biological activity positions it as a valuable tool in drug discovery research. As ongoing studies continue to unravel its full potential, this compound holds great promise for advancing medical science and improving human health.